Cas no 462100-06-7 (Boc-NH-PEG3-CH2COOH)

• Product Name: Boc-NH-PEG3-CH2COOH
• CAS No: 462100-06-7
• MF: C₁₃H₂₅NO₇
• MW: 307.340104818344
• MDL: MFCD22376773
• CID: 3319817
• PubChem ID: 15544433
• Update Time: 2025-11-01

Boc-NH-PEG3-CH2COOH Chemical and Physical Properties

Names and Identifiers

• 5,8,11-TRIOXA-2-AZATRIDECANEDIOIC ACID, 1-(1,1-DIMETHYLETHYL) ESTER
• 2,2-DIMETHYL-4-OXO-3,8,11,14-TETRAOXA-5-AZAHEXADECAN-16-OIC ACID
• Boc-11-amino-3,6,9-trioxaundecanoic acid
• t-Boc-N-amido-PEG3-CH2CO2H
• BocNH-PEG3-CH2COOH
• Boc-NH-PEG3-CH2COOH
• 2-[2-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]ethoxy]acetic acid
• 2-[2-[2-[2-(Boc-amino)ethoxy]ethoxy]ethoxy]acetic Acid
• AMY4457
• t-boc-N-amido-PEG3-acetic acid
• ZB0901
• AK340843
• SY103712
• 5,8,11-Trioxa-2-azatridecanedioic acid 1-(1,1-dimethylethyl) ester
• EN300-6493684
• Boc-NH-PEG3-AA
• AKOS027338606
• HY-33366
• BP-22983
• CS-D0410
• 2,2-Dimethyl-4-oxo-3,8,11,14-tetraoxa-5-azahexadecan-16-oicacid
• SCHEMBL3617073
• DS-12212
• t-Boc-N-Amido-PEG3-CH2COOH
• 2-{2-[2-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)ethoxy]ethoxy}acetic acid
• MFCD22376773
• Boc-N-amido-PEG3-CH2COOH
• [2-(2-{2-[(TERT-BUTOXYCARBONYL)AMINO]ETHOXY}ETHOXY)ETHOXY]ACETIC ACID
• 462100-06-7
• 2,2-Dimethyl-4-oxo-3,8,11,14-tetraoxa-5-azohexadecan-16-oic acid
• C13H25NO7
• DB-202681
• 2-(2-(2-(2-(((tert-butoxy)carbonyl)amino)ethoxy)ethoxy)ethoxy)acetic acid
• FT161465
• 863-715-4

• MDL： MFCD22376773
• Inchi： 1S/C13H25NO7/c1-13(2,3)21-12(17)14-4-5-18-6-7-19-8-9-20-10-11(15)16/h4-10H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： IFSMYFLQPDFUOI-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.16310214 g/mol
• Monoisotopic Mass: 307.16310214 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 103
• Molecular Weight: 307.34

Experimental Properties

• Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 460.1±35.0℃/760mmHg
• Solubility: Dissolution (68 g/l) (25 º C),

Additional information on Boc-NH-PEG3-CH2COOH

Recent Advances in the Application of Boc-NH-PEG3-CH2COOH (CAS: 462100-06-7) in Chemical Biology and Pharmaceutical Research

Boc-NH-PEG3-CH2COOH (CAS: 462100-06-7) is a polyethylene glycol (PEG)-based linker molecule widely used in chemical biology and pharmaceutical research. This compound features a tert-butoxycarbonyl (Boc) protecting group, a triethylene glycol (PEG3) spacer, and a terminal carboxylic acid moiety, making it a versatile tool for bioconjugation and drug delivery applications. Recent studies have highlighted its utility in the development of antibody-drug conjugates (ADCs), peptide modifications, and targeted drug delivery systems.

One of the key advantages of Boc-NH-PEG3-CH2COOH is its ability to improve the solubility and pharmacokinetic properties of conjugated molecules. The PEG spacer enhances hydrophilicity, reducing aggregation and improving bioavailability. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated its effectiveness in stabilizing peptide-drug conjugates, leading to prolonged circulation times and enhanced tumor targeting in preclinical models.

In addition to its role in drug delivery, Boc-NH-PEG3-CH2COOH has been employed in the synthesis of novel PROTACs (Proteolysis Targeting Chimeras). A 2024 study in ACS Chemical Biology reported its use as a linker to connect E3 ligase ligands with target protein binders, facilitating the degradation of oncogenic proteins. The flexibility and biocompatibility of the PEG3 spacer were critical in achieving optimal molecular spacing for efficient protein degradation.

Further advancements include the application of Boc-NH-PEG3-CH2COOH in the development of fluorescent probes for bioimaging. Researchers at MIT (2024) utilized this linker to conjugate near-infrared dyes to targeting peptides, enabling high-resolution imaging of tumor margins during surgery. The Boc group allowed for selective deprotection and subsequent functionalization, showcasing its versatility in complex synthetic workflows.

Despite its widespread use, challenges remain in optimizing the length and rigidity of PEG-based linkers for specific applications. Ongoing research aims to fine-tune the properties of Boc-NH-PEG3-CH2COOH derivatives to improve their performance in vivo. Future directions include exploring its potential in mRNA delivery systems and CRISPR-Cas9 therapeutics, where precise conjugation and stability are paramount.

In conclusion, Boc-NH-PEG3-CH2COOH (CAS: 462100-06-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique combination of protective groups, spacer length, and functional handles makes it indispensable for modern drug development and bioconjugation strategies. As research progresses, further innovations in its applications are expected to emerge, solidifying its role in advancing therapeutic technologies.